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Compound of Interest

Compound Name: Decatone

Cat. No.: B1664686 Get Quote

Essential Safety and Handling Guide for
Decatone
For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides immediate and essential safety and logistical information for

the proper handling and disposal of Decatone, a common fragrance ingredient. By adhering to

these procedural steps, you can minimize risks and maintain a safe laboratory environment.

Physicochemical and Toxicological Data
A clear understanding of Decatone's properties is the first step in safe handling. The following

table summarizes key quantitative data.
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Property Value Reference

Molecular Formula C13H22O [1]

Molecular Weight 194.3 g/mol [1]

Appearance Colourless Liquid [1]

Odor
Woody, vetiver, citrus-

grapefruit, green-rhubarb
[1]

Flash Point
> 93.3 °C (> 200.0 °F) Closed

Cup
[2]

Vapor Pressure 0.0708 hPa (at 25°C) [1]

Acute Dermal Toxicity (LD50) > 5000 mg/kg

Acute Oral Toxicity (LD50) > 5000 mg/kg

Personal Protective Equipment (PPE)
When handling Decatone, the use of appropriate Personal Protective Equipment (PPE) is

mandatory to prevent skin and eye contact.

Hand Protection: Wear butyl rubber or other ketone-resistant gloves. Nitrile gloves may offer

some protection for short-term handling but are generally not recommended for prolonged

exposure to ketones.

Eye and Face Protection: Use chemical safety goggles or glasses. In situations where

splashing is a risk, a face shield should also be worn.

Skin and Body Protection: A standard laboratory coat is required. For tasks with a higher risk

of splashing, a chemical-resistant apron over the lab coat is recommended.

While Decatone has a low vapor pressure and adverse effects from inhalation are not

expected, it is always best practice to handle it in a well-ventilated area. For procedures that

could generate aerosols, the use of a fume hood is advised.
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Experimental Protocol: Weighing and Mixing
Decatone
This protocol outlines the standard procedure for accurately weighing and mixing a liquid

ingredient like Decatone in a laboratory setting.

Materials:

Decatone

Appropriate solvent or mixture base

Beakers or flasks

Stirring rod or magnetic stirrer

Analytical balance

Pipettes

Personal Protective Equipment (as specified above)

Procedure:

Preparation:

Ensure the work area (analytical balance and mixing station) is clean and free of clutter.

Don the required PPE: lab coat, safety glasses/goggles, and ketone-resistant gloves.

Taring the Vessel:

Place a clean, dry beaker or flask on the analytical balance.

Tare the balance to zero.

Dispensing Decatone:
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Carefully open the Decatone container.

Using a clean pipette, transfer the desired amount of Decatone into the tared vessel on

the balance.

Dispense the liquid slowly and carefully to avoid splashing.

Monitor the reading on the balance until the target weight is achieved.

Mixing:

Remove the vessel containing Decatone from the balance.

Place the vessel on a stable surface, preferably within a fume hood if vigorous mixing or

heating is required.

Add the appropriate solvent or other mixture components to the vessel.

If using a stirring rod, stir the mixture gently until homogenous.

If using a magnetic stirrer, place a stir bar in the vessel and place it on the stir plate. Start

the stirrer at a low speed and gradually increase to the desired speed.

Post-Procedure:

Securely cap the final mixture and label it appropriately.

Clean all glassware and equipment used in the procedure.

Properly dispose of any waste generated, following the disposal plan outlined below.

Remove PPE and wash hands thoroughly.

Operational and Disposal Plans
Adherence to structured operational and disposal plans is crucial for maintaining a safe and

compliant laboratory.
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Operational Workflow
The following diagram illustrates the logical workflow for handling Decatone from initial

preparation to the completion of the experimental procedure.
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Caption: Workflow for Handling Decatone
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Disposal Plan
Decatone is not classified as a hazardous substance. However, proper disposal procedures

should still be followed to ensure environmental responsibility and compliance with local

regulations.

Waste Type

Disposal Action

Liquid Decatone Waste

Check Local Regulations

Empty Decatone Container

Deface Label & Dispose in TrashDispose Down Drain with Water

Click to download full resolution via product page

Caption: Disposal Plan for Decatone

Liquid Waste:

Consult Local Regulations: Always consult your institution's Environmental Health and Safety

(EHS) department and local regulations before disposing of any chemical waste.

Drain Disposal: For small quantities, and with approval, Decatone may be disposed of down

the drain with a large amount of running water.[3]

Empty Containers:

Rinsing: Ensure the container is empty of any free liquid.
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Defacing: The label on the container must be defaced or removed to indicate that it no longer

contains the chemical.[3]

Disposal: The defaced, empty container can typically be disposed of in the regular trash.[3]

By implementing these safety protocols and operational plans, you can confidently and safely

handle Decatone in your laboratory, contributing to a culture of safety and scientific excellence.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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